GSK2239633
Overview
Description
GSK2239633 is a potent CC-chemokine receptor 4 antagonist with pIC50 of 7.9. The CC-chemokine receptor 4 (CCR4) is thought potentially to play a critical role in asthma pathogenesis due to its ability to recruit type 2 T-helper lymphocytes to the inflamed airways. Therefore, CCR4 provides an excellent target for anti-inflammatory therapy.
Scientific Research Applications
Gene Set Enrichment Analysis in Cancer Research
Gene Set Enrichment Analysis (GSEA) is a method for interpreting gene expression data and has been applied in various cancer research studies, including leukemia and lung cancer. It focuses on gene sets sharing common biological functions or regulations, providing insights into biological pathways involved in these cancers. This approach could potentially be relevant for understanding the mechanisms of action or therapeutic targets of GSK2239633 in cancer treatment (Subramanian et al., 2005).
Graph Signal Processing in Biological Data Analysis
Graph Signal Processing (GSP) techniques are developed for processing data on irregular graph domains and have applications in analyzing biological data. This includes sensor network data, which might be relevant for research involving GSK2239633, especially in understanding its interactions within biological networks (Ortega et al., 2017).
Good Scientific Practice in MEEG Research
Good Scientific Practice (GSP) in MEEG research involves standards and guidelines for technical competence. This practice can be extended to research involving GSK2239633, ensuring high-quality scientific output and ethical considerations in the research process (Niso et al., 2021).
Genome Sequence Archive for Data Management
The Genome Sequence Archive (GSA) is a resource for archiving raw sequence data and could be instrumental in managing data related to GSK2239633 research, especially for studies focusing on genetic aspects or genomic impacts of the compound (Chen et al., 2021).
Geospatial Sensor Web for Environmental Impact Studies
The Geospatial Sensor Web (GSW) could provide an infrastructure for studying the environmental impact of GSK2239633, especially if the research involves large-scale environmental monitoring or assessment (Zhang et al., 2018).
properties
CAS RN |
2181665-31-4 |
|---|---|
Product Name |
GSK2239633 |
Molecular Formula |
C21H19ClN4O5S2 |
Molecular Weight |
506.976 |
IUPAC Name |
N-(3-((3-((5-chlorothiophene)-2-sulfonamido)-4-methoxy-1H-indazol-1-yl)methyl)phenyl)-2-hydroxyacetamide |
InChI |
InChI=1S/C21H19ClN4O5S2/c1-31-16-7-3-6-15-20(16)21(25-33(29,30)19-9-8-17(22)32-19)24-26(15)11-13-4-2-5-14(10-13)23-18(28)12-27/h2-10,27H,11-12H2,1H3,(H,23,28)(H,24,25) |
InChI Key |
JVBQEIRQUCWMTR-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=CC(CN2N=C(NS(=O)(C3=CC=C(Cl)S3)=O)C4=C2C=CC=C4OC)=C1)CO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GSK2239633; GSK-2239633; GSK 2239633; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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